2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl 2-thiophenecarboxylate

• IUPAC Name: [2-(4-methoxyphenyl)-4-oxochromen-3-yl] thiophene-2-carboxylate
• InChI: InChI=1S/C21H14O5S/c1-24-14-10-8-13(9-11-14)19-20(26-21(23)17-7-4-12-27-17)18(22)15-5-2-3-6-16(15)25-19/h2-12H,1H3
• InChI Key: SOEVSZHCEJEUSV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C(=O)C3=CC=CC=C3O2)OC(=O)C4=CC=CS4
• Molecular Formula: C21H14O5S
• Molecular Weight: 378.4 g/mol

Description

The compound “2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl 2-thiophenecarboxylate” is a complex organic molecule that contains several functional groups and structural features, including a chromene ring, a thiophene ring, and a carboxylate group.

Molecular Structure Analysis

The molecular structure of this compound would likely be characterized by the presence of a chromene ring system, a thiophene ring, and a carboxylate group. The 4-methoxyphenyl group would be a substituent on the chromene ring.

Chemical Reactions Analysis

Thiophene and chromene derivatives are known to participate in a variety of chemical reactions. For instance, thiophenes can undergo electrophilic aromatic substitution reactions, while chromenes can participate in reactions involving their conjugated π-system.

Scientific Research Applications

Anticancer Potential

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Anti-Inflammatory Activity

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Antioxidant Properties

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Mechanism of Action

Target of Action

Thiophene-based analogs have been reported to have a wide range of biological effects . They have been found to exhibit many pharmacological properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

Thiophene derivatives are known to interact with various biological targets, leading to a range of therapeutic effects .

Biochemical Pathways

Thiophene derivatives are known to interact with various biochemical pathways, leading to a range of therapeutic effects .

Pharmacokinetics

The molecular weight of the compound is 234271 Da , which is within the range generally considered favorable for oral bioavailability in drug design.

Result of Action

Thiophene derivatives are known to exhibit a range of therapeutic effects, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer effects .